Cas no 797036-72-7 (Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI))
797036-72-7 structure
Product Name:Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI)
CAS No:797036-72-7
MF:C9H11NO2S
MW:197.2541410923
CID:556603
PubChem ID:45098870
Update Time:2025-04-19
Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI)
- SCHEMBL4081410
- 797036-72-7
- ACETONITRILE,(TRICYCLO[2.2.1.02,6]HEPT-3-YLSULFONYL)-
-
- Inchi: 1S/C9H11NO2S/c10-1-2-13(11,12)9-5-3-6-7(4-5)8(6)9/h5-9H,2-4H2
- InChI Key: RDBKBXCNVIFDRV-UHFFFAOYSA-N
- SMILES: S(CC#N)(C1C2CC3C(C2)C31)(=O)=O
Computed Properties
- Exact Mass: 197.05104977g/mol
- Monoisotopic Mass: 197.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 66.3Ų
Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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